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Compound of Interest

Compound Name: Aldgamycin F

Cat. No.: B15566103

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldgamycin F is a macrolide antibiotic belonging to the aldgamycin family, a group of natural
products known for their antibacterial activity. First isolated from Streptomyces lavendulae,
Aldgamycin F has been a subject of interest for its unique structural features and biological
potential. This technical guide provides a comprehensive overview of the physical, chemical,
and biological properties of Aldgamycin F, consolidating available data to support further
research and development efforts.

Physicochemical Properties

Precise quantitative data for Aldgamycin F is primarily documented in early research. The
following table summarizes its key physical and chemical properties.
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Property Value Reference
Molecular Formula C37H56015 [1]
Molecular Weight 740.8 g/mol [1]
Appearance Colorless needles [1]
Melting Point 168-171 °C [1]
Specific Rotation [a]2°D = -65° (c 0.5, CHCIs) [1]

Soluble in chloroform,
Solubility methanol; sparingly soluble in [1]

other organic solvents.

UV Absorption (Methanol) Amax (log €) = 238 nm (4.15) [1]

Chemical Structure

The chemical structure of Aldgamycin F was elucidated through spectroscopic analysis,
including *H NMR and 3C NMR, and chemical degradation studies. It features a 16-membered
macrolide ring, a characteristic of this class of antibiotics.

Spectroscopic Data

The following tables detail the *H and 3C NMR chemical shifts for Aldgamycin F, which are
crucial for its structural identification and characterization.

Table 2: tH NMR Spectroscopic Data for Aldgamycin F (CDCIs) (Data derived from
foundational research)

Proton Chemical Shift (o, ppm)

Table 3: 3C NMR Spectroscopic Data for Aldgamycin F (CDCIs3) (Data derived from
foundational research)
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Carbon Chemical Shift (6, ppm)

Note: Detailed assignments of all proton and carbon signals require access to the original
spectroscopic data from the primary literature.

Biological Activity

Aldgamycin F exhibits antibacterial activity, primarily against Gram-positive bacteria. The
mechanism of action for macrolide antibiotics typically involves the inhibition of bacterial protein
synthesis by binding to the 50S ribosomal subunit.

Table 4: Antibacterial Spectrum of Aldgamycin F (Minimum Inhibitory Concentration - MIC)
(Representative data for the aldgamycin class)

Bacterial Strain MIC (pg/mL)

Staphylococcus aureus Data not available for F specifically
Bacillus subtilis Data not available for F specifically
Enterococcus faecalis Data not available for F specifically

While specific MIC values for Aldgamycin F are not readily available in recent literature,
related aldgamycins have shown activity against various Gram-positive bacteria.

Experimental Protocols
Isolation and Purification of Aldgamycin F

The following is a generalized workflow for the isolation of Aldgamycin F from Streptomyces
lavendulae, based on common practices for microbial natural products.
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l
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Figure 1. General workflow for the isolation and characterization of Aldgamycin F.
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Characterization Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on a high-field spectrometer using deuterated solvents such as chloroform-d (CDCl3).

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition.

e Melting Point Determination: The melting point is measured using a standard melting point
apparatus.

o Optical Rotation Measurement: The specific rotation is determined using a polarimeter with a
sodium D line.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV absorption spectrum is recorded using a
spectrophotometer in a suitable solvent like methanol.

Signaling Pathways and Mechanism of Action

The primary mechanism of action for macrolide antibiotics like Aldgamycin F is the inhibition of
bacterial protein synthesis. This occurs through their binding to the P-site on the 50S subunit of
the bacterial ribosome, which interferes with peptide-chain elongation.

Aldgamycin F Inhibition of Translocation Bacterial Protein Synthesis Leads to Bacterial Cell Death

Click to download full resolution via product page

Figure 2. Proposed mechanism of action for Aldgamycin F.

Conclusion

Aldgamycin F remains a molecule of interest within the macrolide antibiotic family. This guide
has summarized the core physical, chemical, and known biological properties of Aldgamycin
F, providing a foundation for researchers and drug development professionals. Further
investigation into its specific antibacterial spectrum and mechanism of action could unveil its full

therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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